Cas no 63783-94-8 (Verrucarin A,7'-deoxo-2'-deoxy-2',3'-epoxy-4',8-dihydroxy-7'-[(1R)-1-hydroxyethyl]-,(2'S,3'R,4'S,7'R,8R)- (9CI))

• Product Name: Verrucarin A,7'-deoxo-2'-deoxy-2',3'-epoxy-4',8-dihydroxy-7'-[(1R)-1-hydroxyethyl]-,(2'S,3'R,4'S,7'R,8R)- (9CI)
• CAS No: 63783-94-8
• MF: C₂₉H₃₈O₁₁
• MW: 562.60543012619
• CID: 503856
• PubChem ID: 6436238
• Update Time: 2025-04-19

Verrucarin A,7'-deoxo-2'-deoxy-2',3'-epoxy-4',8-dihydroxy-7'-[(1R)-1-hydroxyethyl]-,(2'S,3'R,4'S,7'R,8R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Verrucarin A,7'-deoxo-2'-deoxy-2',3'-epoxy-4',8-dihydroxy-7'-[(1R)-1-hydroxyethyl]-,(2'S,3'R,4'S,7'R,8R)- (9CI)
• baccharinoid B4
• Verrucarin A, 7'-deoxo-2'-deoxy-2',3'-epoxy-4'8-dihydroxy-7'-(1-hydroxyethyl)-
• (2'S,3'R,4'S,7'R,8R)-7'-Deoxo-2'-deoxy-2',3'-oxy-4',8-dihydroxy-7'-[(R)-1-hydroxyethyl]verrucarin A
• BACCHARINB4
• Baccharinol B 4
• Verrucarin A, 7'-deoxo-2'-deoxy-2',3'-epoxy-4',8-dihydroxy-7'-(1-hydroxyethyl)-, (2'S,3'R,4'S,7'R(R),8R)-
• VERRUCARIN A, 7'-DEOXO-2'-DEOXY-2',3'-EPOXY-4',8-DIHYDROXY-7'-((1R)-1-HYDROXYETHYL)-, (2'S,3'R,4'S,7'R,8R)-
• Baccharin B4
• Baccharin B6
• 63783-94-8
• NSC-269756
• CHEMBL1079024
• Baccharinol B4
• Baccharinol
• Baccharinoid B 4
• BRN 5787398
• NSC 269756
• EX5DO0C8JK
• UNII-EX5DO0C8JK
• Q27277410
• NSC269756
• (2S)-dihydroxy-[(1R)-1-hydroxyethyl]-trimethyl-spiro[[?]-2,2'-oxirane]dione
• Verrucarin A,3'-epoxy-4'8-dihydroxy-7'-(1-hydroxyethyl)-
• Maytanbutacine
• BACCHARINOL (B800157K385 AND F351)
• SCHEMBL8527174
• MLS002703043
• Verrucarin A,3'-epoxy-4',8-dihydroxy-7'-[(1R)-1-hydroxyethyl]-, (2'S,3'R,4'S,7'R,8R)-
• Modified new trichothecene
• (2'S,3'R,4'S,7'R,8R)-7'-Deoxo-2'-deoxy-2',3'-epoxy-4',8-dihydroxy-7'-[(1R)-1-hydroxyethyl]verrucarin A

• Inchi： 1S/C29H38O11/c1-15-9-21-28(11-17(15)31)13-36-25(34)24-26(3,40-24)19(32)12-35-18(16(2)30)7-5-6-8-23(33)39-20-10-22(38-21)29(14-37-29)27(20,28)4/h5-9,16-22,24,30-32H,10-14H2,1-4H3/b7-5?,8-6+/t16-,17+,18-,19-,20-,21-,22-,24-,26-,27+,28-,29+/m0/s1
• InChI Key： ZGOCMMMDEQOCDU-UXJXGNKFSA-N
• SMILES： O1C[C@@]21[C@@H]1C[C@H]3[C@]2(C)[C@]2(COC([C@H]4[C@](C)([C@H](CO[C@H]([C@H](C)O)C=CC=CC(=O)O3)O)O4)=O)C[C@H](C(C)=C[C@@H]2O1)O |t:26|

Computed Properties

• Exact Mass: 562.24100
• Monoisotopic Mass: 562.241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 40
• Rotatable Bond Count: 1
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.41
• Boiling Point: 826.2°C at 760 mmHg
• Flash Point: 272.1°C
• Refractive Index: 1.613
• PSA: 156.81000
• LogP: 0.49550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes